N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(6-bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H11BrFNO2/c1-6-5-8(13)12(7(2)11(6)14)15-9(16)3-4-10(15)17/h5H,3-4H2,1-2H3
• InChI Key: HBSSWAXIRDRKJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1F)C)N2C(=O)CCC2=O)Br
• Molecular Formula: C12H11BrFNO2
• Molecular Weight: 300.12 g/mol

Description

N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dione, also known as 6-bromo-3-fluoro-2,4-dimethylphenylpyrrolidine-2,5-dione or 6-bromo-3-fluoro-2,4-dimethylphenylpyrrolidine-2,5-dione, is a heterocyclic compound that is widely used in scientific research and laboratory experiments. Its unique properties make it an ideal compound for a variety of applications.

Scientific Research Applications

N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione has a variety of scientific research applications. It has been used in the synthesis of a number of compounds, including peptides, peptidomimetics, and heterocyclic compounds. It has also been used in the synthesis of biologically active molecules, such as inhibitors of the enzyme acetylcholinesterase. In addition, it has been used in the synthesis of a variety of organic compounds, including dyes, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione is not completely understood, but it is believed to involve the formation of a covalent bond between the bromine atom and the nitrogen atom of the pyrrolidine ring. This covalent bond is believed to be responsible for the compound's reactivity and its ability to form a variety of different compounds.
Biochemical and Physiological Effects
N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin, dopamine, and norepinephrine. It has also been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of a variety of drugs and toxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione in lab experiments is its ability to form a variety of different compounds. This makes it an ideal compound for a variety of synthetic applications. In addition, it is relatively stable and can be stored for long periods of time without significant degradation.
However, there are also some limitations to using N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione in lab experiments. It is a relatively expensive compound, which can limit its use in some experiments. In addition, it is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research involving N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione. One potential direction is the development of new synthetic methods for the synthesis of this compound. Another potential direction is the exploration of its potential applications in the pharmaceutical and agrochemical industries. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs or treatments. Finally, further research into its mechanism of action could lead to a better understanding of how it works and its potential uses in other scientific fields.

Synthesis Methods

N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione can be synthesized through a two-step process. The first step involves the reaction of 4-bromo-3-fluoro-2,4-dimethylphenylpyrrolidine-2,5-dione with bromine in aqueous acetic acid. This reaction produces N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione and 4-bromo-3-fluoro-2,4-dimethylphenylpyrrolidine-2,5-dione. The second step involves the reaction of N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione with sodium hydroxide in ethanol. This reaction produces the desired product, N-(6-Bromo-3-fluoro-2,4-dimethylphenyl)pyrrolidine-2,5-dioneuoro-2,4-dimethylphenylpyrrolidine-2,5-dione, and sodium bromide.